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Compound of Interest

Compound Name: Propargyl 2-bromoisobutyrate

Cat. No.: B1610542 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety and handling information for propargyl 2-
bromoisobutyrate (CAS No. 40630-86-2), a key reagent in polymer chemistry. Adherence to

these guidelines is crucial for ensuring laboratory safety and experimental integrity.

Chemical and Physical Properties
Propargyl 2-bromoisobutyrate is a bifunctional molecule utilized as an initiator in atom

transfer radical polymerization (ATRP).[1] Its structure incorporates a propargyl group with a

terminal alkyne and a 2-bromoisobutyrate group, enabling controlled polymer synthesis and

subsequent "click" chemistry modifications.[1]
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Property Value

Molecular Formula C₇H₉BrO₂[2][3]

Molecular Weight 205.05 g/mol [2][3]

Appearance Solid or liquid

Boiling Point 188-194 °C

Flash Point 89.4 °C (192.9 °F)

Density 1.418 ± 0.06 g/cm³ (Predicted)

CAS Number 40630-86-2[2][3][4]

Hazard Identification and Safety Precautions
Propargyl 2-bromoisobutyrate is classified as a hazardous substance. The primary hazards

are summarized below.

Hazard Classification Description

Acute Toxicity, Oral (Category 4) Harmful if swallowed.[5]

Skin Irritation (Category 2) Causes skin irritation.

Eye Irritation (Category 2) Causes serious eye irritation.

Specific Target Organ Toxicity - Single Exposure

(Category 3)
May cause respiratory irritation.

Signal Word: Warning

Hazard Statements:

H302: Harmful if swallowed.

H315: Causes skin irritation.

H319: Causes serious eye irritation.
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H335: May cause respiratory irritation.

Precautionary Statements:

P261: Avoid breathing mist/vapours/spray.[6]

P264: Wash face, hands and any exposed skin thoroughly after handling.[5][6][7]

P271: Use only outdoors or in a well-ventilated area.[6]

P301 + P312: IF SWALLOWED: Call a POISON CENTER or doctor/physician if you feel

unwell.

P302 + P352: IF ON SKIN: Wash with plenty of soap and water.

P305 + P351 + P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove

contact lenses, if present and easy to do. Continue rinsing.

Experimental Workflow and Handling
Proper handling of propargyl 2-bromoisobutyrate is essential to minimize exposure and

ensure a safe laboratory environment. All operations should be conducted in a well-ventilated

chemical fume hood.
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Safe Handling Workflow for Propargyl 2-bromoisobutyrate

Preparation

Reaction Setup

Post-Reaction

Waste Disposal

Don Appropriate PPE
(Gloves, Goggles, Lab Coat)

Work in a Chemical Fume Hood

Weigh Compound

Dissolve in Anhydrous Solvent

Set up Reaction Under Inert Atmosphere

Perform Work-up and Purification

Collect all Waste in Labeled Hazardous Waste Containers

Dispose of Waste According to Institutional Guidelines
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Role of Propargyl 2-bromoisobutyrate in ATRP

Propargyl 2-bromoisobutyrate
(Initiator)

Polymer with Terminal Alkyne

Initiation & Propagation

Cu(I) Complex
(Catalyst)

Catalysis

Monomer

Addition

Azide-Alkyne 'Click' Chemistry

Functionalized Polymer

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Propargyl 2-Bromoisobutyrate|ATRP Initiator for Click Chemistry [benchchem.com]

2. guidechem.com [guidechem.com]

3. calpaclab.com [calpaclab.com]

4. polymer.bocsci.com [polymer.bocsci.com]

5. assets.thermofisher.com [assets.thermofisher.com]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 6 Tech Support

https://www.benchchem.com/product/b1610542?utm_src=pdf-body-img
https://www.benchchem.com/product/b1610542?utm_src=pdf-custom-synthesis
https://www.benchchem.com/product/b1610542
https://www.guidechem.com/encyclopedia/propargyl-2-bromoisobutyrate-dic3255395.html
https://www.calpaclab.com/propargyl-2-bromoisobutyrate-min-97-1-gram/ala-p463026-1g
https://polymer.bocsci.com/product/propargyl-2-bromoisobutyrate-cas-40630-86-2-367289.html
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAB24249~~PDF~~MTR~~CGV4~~EN~~2025-09-18%2014:36:20~~2-Bromoisobutyryl%20bromide~~
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1610542?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


6. store.apolloscientific.co.uk [store.apolloscientific.co.uk]

7. fishersci.com [fishersci.com]

To cite this document: BenchChem. [An In-depth Technical Guide to the Safe Handling of
Propargyl 2-bromoisobutyrate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1610542#safety-and-handling-precautions-for-
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 6 Tech Support

https://store.apolloscientific.co.uk/storage/msds/OR01606_msds.pdf
https://www.fishersci.com/store/msds?partNumber=AAA1585414&productDescription=2-BROMOISOBUTYRIC+ACID+98%25+25G&vendorId=VN00024248&countryCode=US&language=en
https://www.benchchem.com/product/b1610542#safety-and-handling-precautions-for-propargyl-2-bromoisobutyrate
https://www.benchchem.com/product/b1610542#safety-and-handling-precautions-for-propargyl-2-bromoisobutyrate
https://www.benchchem.com/product/b1610542#safety-and-handling-precautions-for-propargyl-2-bromoisobutyrate
https://www.benchchem.com/product/b1610542#safety-and-handling-precautions-for-propargyl-2-bromoisobutyrate
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1610542?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1610542?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

